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Compound of Interest

4-Hydroxy-3,6-dimethylpyridin-
Compound Name:

2(1H)-one
CAS No.: 4664-13-5
Cat. No.: B1395598

Get Quote

Molecular and Physical Characteristics

4-Cyano-4-phenylcyclohexanone is a white to off-white crystalline solid.[1] Its structure,
featuring a cyclohexanone ring with a phenyl and a cyano group attached to the same carbon,
imparts a unique combination of polarity and steric hindrance that influences its physical and
chemical behavior.

Table 1: Core Physicochemical Properties of 4-Cyano-4-phenylcyclohexanone
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Property Value Source(s)
CAS Number 25115-74-6 [2][3]
Molecular Formula C13H13NO [2][3]
Molecular Weight 199.25 g/mol [3]

White to cream to pale brown

Appearance or pale yellow crystals or [2]
powder
Melting Point 110-119 °C [2]

Slightly soluble in water;
N soluble in organic solvents like
Solubility [1]
benzene, chloroform, and

toluene.[1]

- Stable under recommended
Stability . [1]
storage conditions.[1]

Experimental Determination of Physicochemical
Properties

The following protocols are grounded in established methodologies to ensure the generation of
reliable and reproducible data. The validation of these analytical procedures should be
performed in accordance with ICH Q2(R2) guidelines to demonstrate their suitability for the
intended purpose.[4][5][6][7][8]

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for crystalline organic compounds.[9] A sharp
melting range typically signifies high purity. The capillary method, as outlined in ASTM E324, is
a standard and reliable technique for this determination.[10][11]

o Sample Preparation: Ensure the 4-cyano-4-phenylcyclohexanone sample is completely dry
and finely powdered to facilitate uniform heat transfer.[9]
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o Capillary Tube Loading: Pack the powdered sample into a capillary melting point tube to a
height of 2-4 mm.[12]

o Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.
[12]

e Heating Rate: Employ a rapid heating rate to determine an approximate melting point, then
allow the apparatus to cool. For the accurate determination, use a slower heating rate of 1-2
°C per minute once the temperature is within 15-20 °C of the approximate melting point.

o Observation and Recording: Record the temperature at which the first liquid is observed
(initial melting point) and the temperature at which the last solid particle melts (final melting
point). The range between these two temperatures is the melting range.[12]

Causality Behind Experimental Choices: A slow heating rate near the melting point is crucial to
allow for thermal equilibrium between the sample, the heating block, and the thermometer,
ensuring an accurate reading. A wide melting range is indicative of impurities, which disrupt the
crystal lattice and lower the energy required to transition to a liquid state.

Diagram 1: Workflow for Melting Point Determination

Sample Preparation Capillary Loading Measurement

Dry Sample | Powder Sample P Pack Capillary Tube | Place in Apparatus P Heat Slowly (1-2°C/min) | Record T_initial & T_final
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Caption: Workflow for melting point determination by the capillary method.

Solubility Determination

Understanding the solubility of 4-cyano-4-phenylcyclohexanone is essential for its application in
synthesis, formulation, and biological studies. The OECD Guideline 105 provides a framework
for determining water solubility.[13][14][15][16][17] For solubility in organic solvents, a similar
flask method can be employed.
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o Sample Preparation: Add an excess amount of 4-cyano-4-phenylcyclohexanone to a known
volume of the solvent (e.g., water, ethanol, chloroform) in a flask.

o Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can help determine
the necessary equilibration time.[13][16]

» Phase Separation: Allow the mixture to stand, or centrifuge, to separate the undissolved
solid from the saturated solution.

o Sample Analysis: Carefully withdraw a known volume of the supernatant and determine the
concentration of the dissolved solute using a validated analytical technique, such as High-
Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

o Calculation: Express the solubility as mass per unit volume of solvent (e.g., g/L or mg/mL).

Causality Behind Experimental Choices: Reaching equilibrium is paramount for an accurate
solubility measurement. The flask method is suitable for substances with solubilities above 102
g/L.[13] The choice of analytical method for concentration determination will depend on the
chromophoric properties of the compound and the desired sensitivity.

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)

TGA provides valuable information on the thermal stability and decomposition profile of a
material.[18][19][20][21] The ASTM E1131 standard can be followed for conducting TGA on
polymeric materials, and its principles are applicable here.[22]

e Sample Preparation: Accurately weigh a small amount (5-10 mg) of 4-cyano-4-
phenylcyclohexanone into a TGA pan.

¢ Instrument Setup: Place the pan in the TGA furnace and purge with an inert gas (e.g.,
nitrogen) to prevent oxidative degradation.

e Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a defined
temperature range (e.g., 30 °C to 600 °C).
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» Data Acquisition: Continuously monitor and record the sample weight as a function of

temperature.

» Data Analysis: Plot the percentage weight loss versus temperature. The onset temperature
of decomposition provides an indication of the material's thermal stability. The derivative of
the weight loss curve can help identify the temperatures of maximum decomposition rates.

Causality Behind Experimental Choices: An inert atmosphere is used to study the inherent
thermal stability of the compound without the influence of oxygen. A constant heating rate
allows for reproducible results and comparison between different materials. The resulting
thermogram provides a quantitative measure of mass loss associated with decomposition.[22]

Diagram 2: TGA Experimental Workflow
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Caption: A simplified workflow for thermogravimetric analysis (TGA).

Synthesis and Spectroscopic Characterization

A comprehensive understanding of a compound's properties includes its synthesis and
spectroscopic identity.

Synthesis
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While a detailed, step-by-step synthesis protocol is best sourced from primary literature, a
general route for the preparation of 4-cyano-4-phenylcyclohexanone has been referenced.[16]
The synthesis of a related compound, 4-cyano-4-(1-naphthyl)cyclohexanone, involves the
hydrolysis and decarboxylation of a corresponding methyl ester precursor.[23] A similar
approach may be applicable for the phenyl analog.

Spectroscopic Characterization

Spectroscopic techniques provide a fingerprint of the molecular structure.

FTIR spectroscopy is used to identify the functional groups present in a molecule.[24][25] For
4-cyano-4-phenylcyclohexanone, the key characteristic absorption bands are expected for the
carbonyl (C=0) of the cyclohexanone ring, the nitrile (C=N) group, and the aromatic C-H and
C=C bonds of the phenyl group.

Table 2: Expected FTIR Absorption Bands for 4-Cyano-4-phenylcyclohexanone

Expected Wavenumber

Functional Group Vibration Type
(cm™)

C=N (Nitrile) ~2240-2260 Stretching

C=0 (Ketone) ~1715 Stretching

Aromatic C=C ~1450-1600 Stretching

Aromatic C-H ~3000-3100 Stretching

Aliphatic C-H ~2850-3000 Stretching

Interpretation: The presence of a strong, sharp peak around 2250 cm~1 is a clear indicator of
the nitrile group. A strong absorption band around 1715 cm~?* confirms the presence of the
ketone carbonyl group.[26] The region between 1450-1600 cm~* will show multiple bands
characteristic of the phenyl ring.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.[27][28]
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e 'H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of
the phenyl group (typically in the 7.0-8.0 ppm region) and the aliphatic protons of the
cyclohexanone ring (in the upfield region, likely between 2.0-4.0 ppm). The integration of the
signals will correspond to the number of protons in each environment.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon
(downfield, ~200-220 ppm), the nitrile carbon (~110-125 ppm), the carbons of the phenyl ring
(~120-140 ppm), and the aliphatic carbons of the cyclohexanone ring.

A full structural elucidation would involve the use of 2D NMR techniques such as COSY and
HSQC to establish the connectivity between protons and carbons.

Purity Determination by Gas Chromatography (GC)

The purity of 4-cyano-4-phenylcyclohexanone can be assessed using gas chromatography,
often with a flame ionization detector (FID).[29][30][31] A validated GC method can provide
quantitative information on the main component and any impurities.

Diagram 3: Logical Flow for Purity Analysis via GC
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Caption: A logical workflow for the development, validation, and application of a GC method for
purity analysis.

Safe Handling and Storage

4-Cyano-4-phenylcyclohexanone should be handled in a well-ventilated area, wearing
appropriate personal protective equipment, including gloves and safety glasses.[10] It should
be stored in a tightly closed container in a cool, dry place away from incompatible substances
such as strong oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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